N-[4-[3-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide

• IUPAC Name: N-[4-[3-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C23H23N3O4S2/c1-3-32(28,29)25-18-10-6-16(7-11-18)20-15-21(17-8-12-19(30-2)13-9-17)26(24-20)23(27)22-5-4-14-31-22/h4-14,21,25H,3,15H2,1-2H3
• InChI Key: KPWJZPCWZGLPQR-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=C(C=C3)OC)C(=O)C4=CC=CS4
• Molecular Formula: C23H23N3O4S2
• Molecular Weight: 469.6 g/mol

Description

N-[4-[3-(4-methoxyphenyl)-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C23H23N3O4S2 and its molecular weight is 469.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

• A study focused on the synthesis of new benzenesulfonamides, closely related to the mentioned compound, and evaluated their potential as carbonic anhydrase inhibitors. These compounds showed interesting cytotoxic activities, crucial for further anti-tumor activity studies (Gul et al., 2016).

Photodynamic Therapy Applications

• Research on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups revealed promising properties for photodynamic therapy, a treatment method for cancer. These compounds demonstrated high singlet oxygen quantum yield and good fluorescence properties, important for Type II photosensitizers in cancer treatment (Pişkin et al., 2020).

Anticancer and Carbonic Anhydrase Inhibitory Effects

• Synthesized benzenesulfonamides, structurally similar to the queried compound, were evaluated for their anticancer and carbonic anhydrase inhibitory effects. Some of these compounds, particularly those with bromine and fluorine substituents, showed promising results as potential carbonic anhydrase inhibitors (Gul et al., 2016).

Microwave-Assisted Synthesis and Bioevaluation

• Another study synthesized benzenesulfonamide derivatives using microwave irradiation. These compounds were investigated for their cytotoxic activities and inhibitory effects on carbonic anhydrase isoenzymes, identifying potential leader compounds for further studies (Gul et al., 2017).

Synthesis of Celecoxib Derivatives

• A series of novel benzenesulfonamides, similar to the compound , were synthesized and evaluated for anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds showed promising results in various pharmacological tests (Küçükgüzel et al., 2013).

Cytotoxic and Carbonic Anhydrase Inhibitory Effects

• A study on synthesized benzenesulfonamide compounds, closely related to the compound , indicated significant cytotoxicity and carbonic anhydrase inhibitory effects. These findings are crucial for developing novel anticancer agents (Gul et al., 2016).